Cas no 36838-68-3 (Benzothiazole, 4,5,6,7-tetrabromo-2-chloro-)

Benzothiazole, 4,5,6,7-tetrabromo-2-chloro- structure
36838-68-3 structure
Product Name:Benzothiazole, 4,5,6,7-tetrabromo-2-chloro-
CAS No:36838-68-3
MF:C7Br4ClNS
MW:485.215596199036
CID:1479958
Update Time:2024-08-24

Benzothiazole, 4,5,6,7-tetrabromo-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 4,5,6,7-tetrabromo-2-chloro-
    • Inchi: 1S/C7Br4ClNS/c8-1-2(9)4(11)6-5(3(1)10)13-7(12)14-6
    • InChI Key: GEZNPJFAOAIHDK-UHFFFAOYSA-N
    • SMILES: S1C2=C(Br)C(Br)=C(Br)C(Br)=C2N=C1Cl

Computed Properties

  • Exact Mass: 480.6173

Experimental Properties

  • Density: 2.652±0.06 g/cm3(Predicted)
  • Boiling Point: 458.7±40.0 °C(Predicted)
  • PSA: 12.89
  • pka: -4.48±0.30(Predicted)
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